2-Butoxy-3-methylaniline
Overview
Description
2-Butoxy-3-methylaniline is a chemical compound with the CAS number 1375068-69-1 . It has a molecular weight of 179.26 .
Molecular Structure Analysis
The molecular structure of 2-Butoxy-3-methylaniline can be represented by the InChI code:1S/C11H17NO/c1-3-4-8-13-11-9(2)6-5-7-10(11)12/h5-7H,3-4,8,12H2,1-2H3 . This indicates that the molecule consists of 11 carbon atoms, 17 hydrogen atoms, and 1 nitrogen atom.
Scientific Research Applications
Synthesis and Antioxidant Activities
A study explored the synthesis of novel compounds involving reactions with different anilines, including 2-Butoxy-3-methylaniline. These compounds were evaluated for their antioxidant activities and lipid peroxidation inhibition, showing promising results compared to standard agents (Topçu et al., 2021).
Polymer Modification and Property Tuning
In the field of polymer chemistry, 2-Butoxy-3-methylaniline has been involved in the modification of poly(2-oxazoline)s. This research aimed at tuning polymer properties, such as cloud point and glass transition temperatures, by altering the polymer side chains through isocyanide-based multicomponent reactions (Sehlinger et al., 2015).
Spectroelectrochemical Studies in Polymerization
Spectroelectrochemical studies have investigated the behavior of 2-Butoxy-3-methylaniline during homopolymerization and copolymerization, revealing distinct properties in the resulting polymers. These findings are significant in the understanding and development of novel polymeric materials (Bilal et al., 2013).
Cancer-Protective Enzyme Induction
Research has shown that certain substituted phenols, related to 2-Butoxy-3-methylaniline, can induce cancer-protective enzymes in mice. This highlights potential applications in the development of cancer prevention strategies (De Long et al., 1985).
Electropolymerization and Film Analysis
The electropolymerization of 2-methylanilines, including 2-Butoxy-3-methylaniline, has been studied for the production of uniform electroactive polymer films. These studies are crucial for advancements in electroactive materials and their applications in various industries (D'aprano et al., 1992).
Safety and Hazards
properties
IUPAC Name |
2-butoxy-3-methylaniline |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H17NO/c1-3-4-8-13-11-9(2)6-5-7-10(11)12/h5-7H,3-4,8,12H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PLAKKGDMLKSGCE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCOC1=C(C=CC=C1N)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H17NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20742970 |
Source
|
| Record name | 2-Butoxy-3-methylaniline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20742970 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
179.26 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Butoxy-3-methylaniline | |
CAS RN |
1375068-69-1 |
Source
|
| Record name | Benzenamine, 2-butoxy-3-methyl- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1375068-69-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-Butoxy-3-methylaniline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20742970 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![5H-Pyrrolo[3,2-D]pyrimidine-6-carboxylic acid](/img/structure/B1374695.png)
![6-Chloro-[1,2,4]triazolo[1,5-a]pyridine](/img/structure/B1374697.png)
